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Application Note: The long non-coding RNA (lncRNA) LINC00662 has emerged as a significant

regulator in various cellular processes and is increasingly implicated in the pathology of

numerous human cancers. Accurate determination of its expression levels and subcellular

localization is crucial for understanding its biological functions and exploring its potential as a

therapeutic target or biomarker. In situ hybridization (ISH) is a powerful technique that allows

for the visualization of LINC00662 RNA transcripts within the morphological context of cells and

tissues. This document provides a detailed protocol for both chromogenic (CISH) and

fluorescent (FISH) in situ hybridization to detect LINC00662, tailored for researchers, scientists,

and drug development professionals.

Quantitative Expression of LINC00662 in Human
Cancers
Accumulating evidence indicates that LINC00662 is frequently dysregulated in a variety of

malignant tumors.[1][2] The following tables summarize the reported expression patterns of

LINC00662 and its correlation with clinicopathological features in several cancer types.

Table 1: LINC00662 Expression in Various Cancer Types
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Cancer Type Expression Status Reference

Non-Small Cell Lung Cancer Upregulated [3]

Breast Cancer Upregulated [2][4]

Oral Squamous Cell

Carcinoma
Upregulated [1][2]

Gastric Cancer Upregulated [3]

Prostate Cancer Upregulated [3]

Hepatocellular Carcinoma Upregulated [2]

Glioma Upregulated [1]

Table 2: Correlation of LINC00662 Expression with Clinicopathological Features

Cancer Type
High LINC00662
Expression Correlates
With

Reference

Non-Small Cell Lung Cancer Poor Overall Survival [3]

Breast Cancer
Advanced Tumor Stage,

Lymph Node Metastasis
[2]

Oral Squamous Cell

Carcinoma

Tumor Size, Tumor Stage,

Lymph Node Metastasis
[1][2]

Hepatocellular Carcinoma
Poor Overall Survival,

Recurrence-Free Survival
[2]

Gallbladder Cancer
Larger Tumor Size, Lymph

Node Metastasis
[5]

LINC00662 Signaling Pathways
LINC00662 exerts its oncogenic functions by participating in several key signaling pathways,

often by acting as a competing endogenous RNA (ceRNA) or "sponge" for microRNAs.[1][6]
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ceRNA Mechanism

Downstream Signaling Pathways

Cellular Effects

LINC00662

miRNA
(e.g., miR-497-5p, miR-145-5p)

sponges

Target mRNA
(e.g., YAP1, EglN2, PAFAH1B2)

inhibits

MAPK/ERK Pathway Hippo Pathway Wnt/β-catenin Pathway

Proliferation Invasion Migration
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Detection Method

Sample Preparation
(FFPE Tissue Sections or Cultured Cells)

Deparaffinization & Rehydration
(For FFPE sections)

Permeabilization
(Proteinase K Treatment)

Hybridization
(Incubate with LINC00662 Probe)

Stringency Washes

Signal Detection

CISH:
- Anti-DIG-AP/HRP Antibody

- Chromogenic Substrate (NBT/BCIP or DAB)

FISH:
- Anti-DIG-Fluorophore Antibody
- or Fluorescently Labeled Probe

Imaging
(Microscopy)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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